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Compound of Interest

Compound Name:
1-(Chloroacetyl)-2-methyl-5-

nitroindoline

CAS No.: 887572-47-6

Cat. No.: B1393969

Get Quote

Executive Summary
1-(Chloroacetyl)-2-methyl-5-nitroindoline is a specialized bicyclic intermediate belonging to

the N-acylated indoline family. While its non-nitro parent (1-(chloroacetyl)-2-methylindoline) is

well-documented in herbicide safener technology and pharmaceutical synthesis, the 5-nitro

derivative represents a critical functional scaffold for Structure-Activity Relationship (SAR)

studies.

The presence of the 5-nitro group (electron-withdrawing, reducible) and the N-chloroacetyl

moiety (highly reactive electrophile) makes this compound a versatile "dual-handle" building

block. It is primarily used to access 1,5-disubstituted indoline libraries or as a precursor for

fused tricyclic systems (e.g., pyrrolo[1,2-a]indoles) via cyclization.

Chemical Identity & CAS Registry
Due to the specialized nature of this intermediate, it is frequently generated in situ or as a

custom synthesis product rather than a bulk commodity. Consequently, it may not possess a
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widely indexed CAS number in public commercial registries. Researchers must often rely on

the CAS numbers of its stable precursors.

Target Compound Data
Attribute Detail

Chemical Name 1-(2-Chloroacetyl)-2-methyl-5-nitroindoline

IUPAC Name
1-(2-chloroacetyl)-2-methyl-5-nitro-2,3-dihydro-

1H-indole

Molecular Formula C₁₁H₁₁ClN₂O₃

Molecular Weight 254.67 g/mol

Predicted LogP ~1.8 - 2.2

CAS Number Not Widely Listed (Treat as Custom Synthesis)

Key Precursors & Analogs (Anchors)
Use these verified CAS numbers for procurement and regulatory filing of starting materials.

Compound CAS Number Role

2-Methyl-5-nitroindoline
133059-34-4 (or 7570-55-0

generic)

Core Scaffold / Starting

Material

Chloroacetyl Chloride 79-04-9 Acylating Agent

2-Methylindoline 1020-96-8
Parent Backbone (Pre-

Nitration)

1-(Chloroacetyl)-2-

methylindoline
25230-22-6

Non-Nitro Analog (Reference

Standard)
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Scientist's Note: If you cannot source 2-methyl-5-nitroindoline directly, you must synthesize it via

the nitration of 2-methylindoline using standard mixed acid protocols (H₂SO₄/HNO₃) at

controlled temperatures (0–5°C) to favor the 5-position over the 7-position.

Synthetic Pathway & Mechanism
The synthesis of 1-(Chloroacetyl)-2-methyl-5-nitroindoline proceeds via a classic Schotten-

Baumann acylation or a base-catalyzed nucleophilic acyl substitution.

Reaction Mechanism
Nucleophilic Attack: The lone pair on the indoline nitrogen attacks the carbonyl carbon of

chloroacetyl chloride.

Elimination: The tetrahedral intermediate collapses, expelling the chloride ion.

Neutralization: The base (Triethylamine or K₂CO₃) neutralizes the generated HCl to drive the

equilibrium forward and prevent acid-catalyzed side reactions.

Visualization: Synthesis Workflow

2-Methylindoline
(CAS 1020-96-8)

Nitration
(HNO3/H2SO4, 0°C)

Step 1 2-Methyl-5-nitroindoline
(Precursor)

Chloroacetylation
(Cl-CH2-COCl, Et3N, DCM)

Step 2

1-(Chloroacetyl)-2-methyl-5-nitroindoline
(Target)

HCl (Neutralized)

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway from the commercially available 2-methylindoline to the

target nitro-derivative.
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Experimental Protocol (Self-Validating)
This protocol is designed for a 10 mmol scale. It includes built-in checkpoints (QC) to ensure

integrity.

Materials
2-Methyl-5-nitroindoline (1.78 g, 10 mmol)

Chloroacetyl chloride (1.24 g, 11 mmol, 1.1 eq)

Triethylamine (Et₃N) (1.52 g, 15 mmol, 1.5 eq)

Dichloromethane (DCM) (anhydrous, 50 mL)

Step-by-Step Methodology
Setup: Purge a 100 mL round-bottom flask with nitrogen. Add 2-methyl-5-nitroindoline and

DCM. Stir until fully dissolved.

Base Addition: Add Triethylamine in one portion. Cool the mixture to 0°C using an ice bath.

Why: Cooling prevents the highly reactive acid chloride from hydrolyzing with ambient

moisture or causing bis-acylation.

Acylation: Add Chloroacetyl chloride dropwise over 15 minutes via a syringe or addition

funnel.

Observation: A white precipitate (Et₃N·HCl) should form immediately, confirming the

reaction is proceeding.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours.

QC Checkpoint 1 (TLC): Spot the reaction mixture against the starting material (50%

EtOAc/Hexane).

Success Criteria: Complete disappearance of the starting amine (lower Rf) and

appearance of the amide product (higher Rf).
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Workup:

Quench with water (20 mL).

Wash the organic layer with 1M HCl (2 x 20 mL) to remove unreacted amine and base.

Wash with saturated NaHCO₃ (20 mL) and Brine (20 mL).

Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or Ethanol/Water if the crude solid is colored

(yellow/orange due to nitro group).

Derivatives & Applications
The utility of 1-(Chloroacetyl)-2-methyl-5-nitroindoline lies in its ability to be derivatized into

potent pharmacological agents.

A. Nucleophilic Substitution (The "Warhead" Approach)
The terminal chloride is a good leaving group. It can be displaced by amines, thiols, or phenols

to create Glycinamide derivatives.

Reaction: Target + Secondary Amine (R₂NH)

1-(2-aminoacetyl)-2-methyl-5-nitroindoline.

Application: This motif is common in local anesthetics (lidocaine analogs) and anti-arrhythmic

agents.

B. Nitro Reduction (The "Indapamide" Route)
Reduction of the 5-nitro group yields the 5-amino derivative.

Reagents: H₂/Pd-C, Fe/NH₄Cl, or SnCl₂.

Product: 1-(Chloroacetyl)-5-amino-2-methylindoline.
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Significance: The amino group can then be sulfonated (reaction with sulfonyl chlorides) to

generate sulfonamide diuretics similar to Indapamide.

Visualization: Derivative Logic

1-(Chloroacetyl)-2-methyl-5-nitroindoline

Path A: Nucleophilic Substitution
(Reaction at -CH2Cl)

Path B: Nitro Reduction
(Reaction at -NO2)

Glycinamide Derivatives
(Pain/CNS Targets)

5-Amino-indoline Derivatives
(Sulfonamide Precursors)

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways for creating functional libraries from the core scaffold.

Safety & Handling (MSDS Summary)
As a Senior Scientist, I must emphasize that this compound combines the hazards of alkylating

agents and nitro-aromatics.

Skin/Eye Contact: The chloroacetyl group is a potent lachrymator and skin irritant. It can

cause severe burns. Double-gloving (Nitrile) is mandatory.

Inhalation: Handle only in a fume hood. The precursor (Chloroacetyl chloride) is highly toxic

by inhalation.

Stability: Store in a cool, dry place. The compound is sensitive to hydrolysis if left in moist air

for extended periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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